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Compound of Interest

Compound Name:
1-methyl-1H-pyrazole-4-

carbonitrile

Cat. No.: B1338007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, handling procedures, and

disposal plans for 1-methyl-1H-pyrazole-4-carbonitrile (CAS No. 66121-71-9). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
While the toxicological properties of 1-methyl-1H-pyrazole-4-carbonitrile have not been

thoroughly investigated, it is imperative to handle it with caution. The substance may cause

respiratory irritation.[1]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.[2][3][4][5]

Nitrile gloves offer protection

against a wide range of

chemicals and are essential for

preventing skin contact.[2][3]

[4][5] Gloves must be

inspected before use and

disposed of properly after

handling the chemical.[1]

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects eyes from splashes

and airborne particles of the

chemical.

Skin and Body Protection Laboratory coat.

Provides a barrier to protect

skin and clothing from

contamination.

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1]

To be used when adequate

ventilation cannot be

guaranteed or when handling

larger quantities that may

generate dust or aerosols.[1]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood to minimize inhalation exposure, especially when handling

powders or creating solutions.

Safe Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.

Handling: Avoid contact with skin and eyes.[1] Prevent the formation of dust and aerosols.[1]

Post-Handling: After handling, wash hands thoroughly. Dispose of contaminated gloves and

other disposable PPE in accordance with waste disposal procedures.

Storage:

Store in a tightly closed container in a dry, well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
Emergency Situation First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water.[1] Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting lower and upper eyelids

occasionally.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[1] Seek immediate medical

attention.

Spills

Evacuate the area. Wear appropriate PPE.[1]

Sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[1]
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Disposal Plan
All waste materials should be considered hazardous.

Chemical Waste: Dispose of 1-methyl-1H-pyrazole-4-carbonitrile and any contaminated

materials through a licensed professional waste disposal service.[1] It may be possible to

dissolve the material in a combustible solvent and burn it in a chemical incinerator with an

afterburner and scrubber.[6]

Contaminated PPE: Dispose of contaminated gloves and other disposable protective

equipment as hazardous waste in accordance with institutional and local regulations.[1]

Workflow for Safe Handling and Disposal
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Workflow for Handling 1-methyl-1H-pyrazole-4-carbonitrile
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Caption: Workflow for the safe handling and disposal of 1-methyl-1H-pyrazole-4-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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